Cas no 886497-81-0 (2-Fluoro-5-(trifluoromethoxy)benzaldehyde)

2-Fluoro-5-(trifluoromethoxy)benzaldehyde is a fluorinated aromatic aldehyde with the molecular formula C₈H₄F₄O₂. This compound features both fluorine and trifluoromethoxy substituents on the benzene ring, enhancing its electron-withdrawing properties and making it a valuable intermediate in organic synthesis. Its unique structure contributes to high reactivity in cross-coupling reactions, nucleophilic substitutions, and other transformations, particularly in pharmaceutical and agrochemical applications. The presence of fluorine atoms improves metabolic stability and lipophilicity in derived compounds. This aldehyde is typically used in the development of bioactive molecules, offering precise control over electronic and steric effects in target structures. It is supplied as a high-purity solid with consistent quality for research and industrial use.
2-Fluoro-5-(trifluoromethoxy)benzaldehyde structure
886497-81-0 structure
Product Name:2-Fluoro-5-(trifluoromethoxy)benzaldehyde
CAS No:886497-81-0
MF:C8H4F4O2
MW:208.109776496887
MDL:MFCD04115886
CID:93158
PubChem ID:2783324
Update Time:2025-06-09

2-Fluoro-5-(trifluoromethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Fluoro-5-(trifluoromethoxy)benzaldehyde
    • 2-Fluoro-5-(trifluoromethyl)benzaldehyde
    • C8H4F4O2
    • Benzaldehyde,2-fluoro-5-(trifluoromethoxy)-
    • 2-FLUORO-5-TRIFLUOROMETHOXYBENZALDEHYDE
    • PubChem4231
    • FMDGCHMPSCBYFX-UHFFFAOYSA-N
    • 4525AC
    • SBB093984
    • PC1092
    • DT2095
    • AM62130
    • FCH1322270
    • TRA0039098
    • 2-Fluoro-5-trifluoromethoxy-benzaldehyde
    • AB0068218
    • AX8074931
    • ST24040610
    • Benzaldehyde,
    • 2-Fluoro-5-(trifluoromethoxy)benzaldehyde (ACI)
    • 886497-81-0
    • MFCD04115886
    • J-509433
    • PS-8041
    • 2-Formyl-4-(trifluoromethoxy)fluorobenzene
    • SY106761
    • SCHEMBL2824893
    • AC-3850
    • AKOS005063846
    • EN300-794513
    • CS-W015237
    • DTXSID70382582
    • Z1269187130
    • DTXCID40333607
    • MDL： MFCD04115886
    • Inchi： 1S/C8H4F4O2/c9-7-2-1-6(3-5(7)4-13)14-8(10,11)12/h1-4H
    • InChI Key： FMDGCHMPSCBYFX-UHFFFAOYSA-N
    • SMILES： O=CC1C(F)=CC=C(OC(F)(F)F)C=1

Computed Properties

  • Exact Mass: 208.01500
  • Monoisotopic Mass: 208.015
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7

Experimental Properties

  • Color/Form: Colorless to grayish yellow liquid
  • Density: 1.428
  • Boiling Point: 200.4°C at 760 mmHg
  • Flash Point: 73℃
  • Refractive Index: 1.4430
  • Water Partition Coefficient: Slightly miscible with water.
  • PSA: 26.30000
  • LogP: 2.53680
  • Sensitiveness: Air Sensitive
  • Solubility: Unable to mix or difficult to mix in water

2-Fluoro-5-(trifluoromethoxy)benzaldehyde Security Information

2-Fluoro-5-(trifluoromethoxy)benzaldehyde Customs Data

  • HS CODE：2913000090
  • Customs Data：

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

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2-Fluoro-5-(trifluoromethoxy)benzaldehyde Production Method

2-Fluoro-5-(trifluoromethoxy)benzaldehyde Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:886497-81-0)2-Fluoro-5-(trifluoromethoxy)benzaldehyde
Order Number:A21280
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:01
Price ($):554.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:886497-81-0)2-Fluoro-5-(trifluoromethoxy)benzaldehyde
A21280
Purity:99%
Quantity:100g
Price ($):554.0
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